![molecular formula C23H22ClN5O2 B2772812 N-(2-carbamoylphenyl)-1-(6-(4-chlorophenyl)pyridazin-3-yl)piperidine-4-carboxamide CAS No. 1105231-98-8](/img/structure/B2772812.png)
N-(2-carbamoylphenyl)-1-(6-(4-chlorophenyl)pyridazin-3-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-carbamoylphenyl)-1-(6-(4-chlorophenyl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H22ClN5O2 and its molecular weight is 435.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitubercular Activity of Derivatives
Compounds with structural modifications, including hydrazinecarboxamides and heteroaromatic-isonicotino hydrazides, have been evaluated for their antitubercular activity. Some derivatives demonstrated significant activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, offering insights into the design of new antituberculosis compounds (M. Asif, 2014).
Heterocyclic N-oxide Molecules in Drug Development
Heterocyclic N-oxide derivatives, including those synthesized from pyridazine, have shown a wide range of biological activities. These compounds are pivotal in drug development, particularly in catalysis and medicinal applications, suggesting a pathway for exploring novel therapeutic agents (Dongli Li et al., 2019).
Macozinone for TB Treatment
Macozinone, a compound undergoing clinical studies for tuberculosis (TB) treatment, targets essential processes in Mycobacterium tuberculosis. The development of macozinone underscores the potential of novel compounds in addressing TB, highlighting the broader context of drug development against bacterial infections (V. Makarov & K. Mikušová, 2020).
Role of Chemical Groups in CNS Drugs
Exploration of heterocycles and functional chemical groups has identified several compounds with potential Central Nervous System (CNS) activity. This research direction provides a foundation for synthesizing novel CNS-acting drugs, demonstrating the relevance of structural diversity in pharmaceutical chemistry (S. Saganuwan, 2017).
DPP IV Inhibitors for Diabetes Treatment
Dipeptidyl peptidase IV (DPP IV) inhibitors, including compounds with pyridine and pyrimidine structures, represent a significant class of antidiabetic drugs. This area of research illustrates the therapeutic potential of structurally diverse compounds in treating chronic conditions such as type 2 diabetes mellitus (Laura Mendieta et al., 2011).
Properties
IUPAC Name |
N-(2-carbamoylphenyl)-1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN5O2/c24-17-7-5-15(6-8-17)19-9-10-21(28-27-19)29-13-11-16(12-14-29)23(31)26-20-4-2-1-3-18(20)22(25)30/h1-10,16H,11-14H2,(H2,25,30)(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCUMOMJHPIEAEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=CC=C2C(=O)N)C3=NN=C(C=C3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.